Cas no 591-64-0 (CALCIUM LEVULINATE)

• Product name: CALCIUM LEVULINATE
• CAS No: 591-64-0
• MF: C₁₀H₁₄CAO₆
• MW: 270.29
• MDL: MFCD00045959
• CID: 94592
• PubChem ID: 11578

CALCIUM LEVULINATE Chemical and Physical Properties

Names and Identifiers

• CALCIUM LEVULINATE
• LEVULINIC ACID CALCIUM SALT DIHYDRATE
• CalciuM Levulinate Dihydrate
• (2-ETHYL-1H-BENZIMIDAZOL-1-YL)ACETICACID
• A832191
• Calcium-diasporal
• Calcium laevulate
• calcium;4-oxopentanoate
• Mil-U-cal
• SCHEMBL116039
• L0043
• CALCIUM LEVULINATE [MI]
• UNII-LLQ966USIL
• Q27155578
• DB13800
• Calcium pharmacon
• 591-64-0
• H10799
• Pentanoic acid, 4-oxo-, calcium salt (2:1)
• FT-0632457
• Calcium bis(4-oxovalerate)
• DTXSID8060454
• Calcium levulinate anhydrous
• CS-0187336
• EINECS 209-725-9
• CALCIUM LAEVULINATE [WHO-DD]
• Flanthin
• AKOS015915020
• Levulin calcid
• CALCIUM LEVULINATE (1:2)
• calcium laevulinate
• NS00079943
• Levulinic acid, calcium salt
• Laevucalcin
• calcium 4-oxidanylidenepentanoate
• AI3-04042
• 3-Acetylpropionic Acid Calcium Salt
• Levulinic Acid Calcium Salt
• 4-Oxovaleric Acid Calcium Salt
• SY107955
• MFCD00045959
• Calcium 4-oxopentanoate
• Levucal
• LLQ966USIL
• Pentanoic acid, 4-oxo-, calcium salt
• DB-053333
• APKDPOQXVKRLEP-UHFFFAOYSA-L

• MDL： MFCD00045959
• Inchi： InChI=1S/2C5H8O3.Ca/c2*1-4(6)2-3-5(7)8;/h2*2-3H2,1H3,(H,7,8);/q;;+2/p-2
• InChI Key： APKDPOQXVKRLEP-UHFFFAOYSA-L
• SMILES： CC(=O)CCC(=O)[O-].CC(=O)CCC(=O)[O-].[Ca+2]

Computed Properties

• Exact Mass: 270.04200
• Monoisotopic Mass: 270.0416290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 54.4
• XLogP3: -0.5

Experimental Properties

• Color/Form: Not available
• Melting Point: 123 °C
• Water Partition Coefficient: almost transparency
• PSA: 114.40000
• LogP: -1.78900
• Merck: 1679
• Solubility: Not available

CALCIUM LEVULINATE Security Information

• WGK Germany：3
• RTECS：SA4000000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives